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Compound of Interest

Compound Name: 6-Chloronicotinaldehyde

Cat. No.: B1585923

Essential Safety and Handling Guide for 6-
Chloronicotinaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 6-
Chloronicotinaldehyde (CAS No. 23100-12-1), a versatile intermediate in pharmaceutical and
agrochemical synthesis. Adherence to these procedures is paramount for ensuring personal
safety and environmental compliance in the laboratory.

Hazard Identification and Personal Protective
Equipment (PPE)

6-Chloronicotinaldehyde is classified as a hazardous chemical that can cause skin and
serious eye irritation.[1] It may also cause respiratory irritation.[2] Therefore, the use of
appropriate personal protective equipment is mandatory to prevent exposure.

Table 1: Recommended Personal Protective Equipment for Handling 6-
Chloronicotinaldehyde
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Protection Type

Recommended PPE

Standard/Specification

Eye and Face Protection

Tight-sealing safety goggles or

a face shield.

OSHA 29 CFR 1910.133 or
European Standard EN166.[1]

Skin Protection

Chemical-resistant gloves
(inspect before use) and a lab
coat or appropriate protective

clothing.

Use proper glove removal
technique to avoid skin

contact.[3]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., N95 dust
mask) should be used if
exposure limits are exceeded
or if irritation is experienced,
especially when dust formation

is possible.

Particulates filter conforming to
EN 143 is recommended.[1][4]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 6-Chloronicotinaldehyde is crucial to minimize risk. All

handling of this compound should be conducted in a certified chemical fume hood to control

exposure.[5]

Preparation:

Handling:

Have appropriate spill cleanup materials readily available.

o Wear all required PPE before handling the compound.

Ensure that an eyewash station and safety shower are readily accessible.[1]
Gather all necessary PPE as specified in Table 1 and inspect it for integrity.

Designate a specific, well-ventilated work area within a chemical fume hood.
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Avoid the formation of dust and aerosols.[3]

Do not get the substance in your eyes, on your skin, or on your clothing.[1]

Avoid ingestion and inhalation.[1]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[3]
Post-Handling:
o Decontaminate the work area.

» Properly remove and dispose of contaminated gloves and other disposable PPE in
accordance with applicable regulations.[3]

» Store 6-Chloronicotinaldehyde in a tightly closed container in a dry, cool, and well-
ventilated place, preferably under an inert atmosphere.[1][6]

Disposal Plan

The disposal of 6-Chloronicotinaldehyde and its contaminated materials must be treated as
hazardous waste.

o Chemical Waste: Unused or surplus 6-Chloronicotinaldehyde should be offered to a
licensed professional waste disposal company.[3] Do not dispose of it down the drain.[3]

» Contaminated Materials: All contaminated items, including PPE, must be placed in a
suitable, closed container labeled as "Hazardous Waste" and disposed of as unused product
through a licensed disposal service.[3][5]

Experimental Workflow and Safety Procedures

The following diagram illustrates the essential workflow for the safe handling of 6-
Chloronicotinaldehyde, from initial preparation to final disposal.
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Workflow for Safe Handling of 6-Chloronicotinaldehyde
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Verify Eyewash & Safety Shower Access

l
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l
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l

Perform Experimental Work

Post-Hgndling

Decontaminate Work Area

;

Properly Remove & Dispose of PPE

l Disposal

Store Chemical Correctly Collect Waste in Labeled Container

Arrange for Licensed Disposal

Click to download full resolution via product page

Caption: Safe handling workflow for 6-Chloronicotinaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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